Cas no 2199214-75-8 (Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
• CAS No: 2199214-75-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6794443
• PubChem ID: 97290051
• Update Time: 2025-05-20

Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (R)-3-(HYDROXYMETHYL)-3-METHYLPYRROLIDINE-1-CARBOXYLATE
• 2199214-75-8
• MFCD34595826
• SCHEMBL19637316
• tert-butyl (3R)-3-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate
• DB-432826
• AT27883
• t-Butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
• Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-6-5-11(4,7-12)8-13/h13H,5-8H2,1-4H3/t11-/m1/s1
• InChI Key： OMMHAHKCMUUEOY-LLVKDONJSA-N
• SMILES： OC[C@@]1(C)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate

Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate (CAS No. 2199214-75-8): A Comprehensive Overview

Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate (CAS No. 2199214-75-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chiral building block, plays a crucial role in the synthesis of various biologically active molecules, particularly those involved in the development of enantiomerically pure drugs. The chiral center in this compound ensures that it can be used to create molecules with specific stereochemical configurations, which is essential for optimizing the therapeutic efficacy and minimizing adverse effects of pharmaceuticals.

The structure of Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate consists of a pyrrolidine ring with a tert-butyl group and a hydroxymethyl group attached to the nitrogen and carbon atoms, respectively. The tert-butyl group provides steric protection, making the compound more stable and less prone to degradation. The hydroxymethyl group, on the other hand, introduces a reactive functional group that can be further modified or functionalized for various synthetic purposes. The presence of the chiral center at the carbon atom adjacent to the nitrogen atom ensures that the compound can be used in asymmetric synthesis, where one enantiomer is selectively produced over the other.

In recent years, there has been a growing interest in the use of chiral building blocks like Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate for the development of novel drugs. One notable application is in the synthesis of serotonin receptor modulators, which are being investigated for their potential in treating psychiatric disorders such as depression and anxiety. The ability to control the stereochemistry of these modulators is crucial for optimizing their binding affinity and selectivity for specific serotonin receptor subtypes.

Another area where Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate has shown promise is in the development of antiviral agents. Chiral compounds are often more effective than their racemic counterparts due to their ability to interact more specifically with viral proteins. For example, recent studies have demonstrated that chiral derivatives of this compound exhibit potent antiviral activity against influenza viruses, making them potential candidates for antiviral drug development.

The synthesis of Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate typically involves several steps, including the formation of a chiral pyrrolidine ring and subsequent functionalization to introduce the tert-butyl and hydroxymethyl groups. One common approach is to start with a chiral amino alcohol, which can be converted into a pyrrolidine derivative through ring-closing metathesis or other cyclization reactions. The tert-butyl group can then be introduced via an alkylation step, followed by selective oxidation to form the hydroxymethyl group.

The stability and solubility of Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate are important considerations for its use in pharmaceutical applications. The tert-butyl group enhances stability by providing steric protection against degradation, while the hydroxymethyl group can improve solubility in both organic and aqueous solvents. These properties make it an attractive choice for use in drug delivery systems, where controlled release and bioavailability are critical factors.

In addition to its applications in drug development, Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate has also been explored for its potential as a ligand in coordination chemistry. Chiral ligands are used to create enantioselective catalysts, which are essential for asymmetric synthesis reactions. By attaching this compound to metal centers such as palladium or ruthenium, researchers have been able to develop highly efficient catalysts that can produce enantiomerically pure products with high yields.

The safety and toxicity profiles of Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate have been extensively studied to ensure its safe use in pharmaceutical research. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for use in drug discovery and development processes. However, as with any chemical compound, appropriate handling and storage procedures should be followed to minimize potential risks.

In conclusion, Tert-butyl (R)-3-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate (CAS No. 2199214-75-8) is a versatile chiral building block with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chiral properties make it an invaluable tool for developing enantiomerically pure drugs with improved therapeutic efficacy and reduced side effects. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.